Cas no 887360-60-3 (2-(2-chlorophenyl)azepane)

• Product Name: 2-(2-chlorophenyl)azepane
• CAS No: 887360-60-3
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• MDL: MFCD07357623
• CID: 712999
• PubChem ID: 17389775
• Update Time: 2025-05-20

2-(2-chlorophenyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,2-(2-chlorophenyl)hexahydro-
• 2-(2-CHLOROPHENYL)AZEPANE
• 2-(2-CHLORO-PHENYL)-AZEPANE
• EN300-232366
• AKOS005169403
• FT-0679627
• SCHEMBL21491375
• DTXSID30589590
• 887360-60-3
• G62379
• STK506077
• BBL022479
• 2-(2-chlorophenyl)azepane

• MDL： MFCD07357623
• Inchi： 1S/C12H16ClN/c13-11-7-4-3-6-10(11)12-8-2-1-5-9-14-12/h3-4,6-7,12,14H,1-2,5,8-9H2
• InChI Key： GSPTWJCZHYXZHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CCCCCN1

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

2-(2-chlorophenyl)azepane Security Information

• HazardClass：IRRITANT

Additional information on 2-(2-chlorophenyl)azepane

2-(2-Chlorophenyl)Azepane: A Comprehensive Overview

2-(2-Chlorophenyl)Azepane, also known by its CAS number 887360-60-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a member of the azepane family, which consists of seven-membered nitrogen-containing rings. The presence of the chlorophenyl group at the 2-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 2-(2-Chlorophenyl)Azepane is characterized by a seven-membered azepane ring with a chlorine-substituted phenyl group attached at the second position. This arrangement not only imparts stability to the molecule but also enhances its reactivity in certain chemical transformations. Recent studies have highlighted the potential of this compound in drug discovery, where its ability to act as a scaffold for bioactive molecules has been extensively explored.

From a synthetic perspective, 2-(2-Chlorophenyl)Azepane can be synthesized via various routes, including cycloaddition reactions and ring-closing metathesis. These methods have been optimized to improve yield and purity, making the compound more accessible for research and industrial applications. The use of transition metal catalysts has been particularly effective in achieving high-quality products, as demonstrated in recent publications.

In terms of physical properties, 2-(2-Chlorophenyl)Azepane exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory procedures. The compound's stability under thermal and oxidative conditions has also been studied, with results indicating moderate resistance to degradation.

The applications of 2-(2-Chlorophenyl)Azepane are diverse and continue to expand with ongoing research. In the pharmaceutical industry, it has been utilized as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including cancer and inflammation. Its role as a building block in medicinal chemistry has been underscored by recent advancements in total synthesis and drug design.

Beyond pharmaceuticals, 2-(2-Chlorophenyl)Azepane has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable amide bonds with carboxylic acids has made it a valuable component in polymer synthesis. Researchers have also explored its potential as a precursor for functional materials with tailored properties, such as high thermal stability and mechanical strength.

In conclusion, 2-(2-Chlorophenyl)Azepane, with its unique chemical structure and versatile properties, remains a subject of intense interest across multiple disciplines. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in both academic research and industrial innovation.